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Compound of Interest

Compound Name: Endosulfan Sulfate

Cat. No.: B086158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Endosulfan sulfate is a major and more persistent metabolite of endosulfan, a legacy

organochlorine insecticide.[1] Due to its environmental persistence and toxicological profile,

endosulfan and its sulfate metabolite are of significant interest to researchers in environmental

science, toxicology, and pharmacology. This technical guide provides an in-depth overview of

endosulfan sulfate, including its chemical identity, analytical methodologies, and toxicological

pathways.

Chemical Identity
CAS Number: 1031-07-8

Synonyms:

Endosulfan III[1][2]

Endosulfan, cyclic sulfate

Thiodan sulfate[3]

Benzoepin sulfate[3]
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6,7,8,9,10,10-Hexachloro-1,5,5a,6,9,9a-hexahydro-6,9-methano-2,4,3-benzodioxathiepin,

3,3-dioxide[1][2][3]

5-Norbornene-2,3-dimethanol, 1,4,5,6,7,7-hexachloro-, cyclic sulfate[3]

Physicochemical Properties of Endosulfan Sulfate
Property Value Reference

Molecular Formula C₉H₆Cl₆O₄S [1][2]

Molecular Weight 422.9 g/mol [1][3]

Melting Point 181-182 °C (358-360 °F)

Water Solubility <1 mg/L at 22 °C [3]

log Kow 3.66 [3]

Vapor Pressure 1.0 x 10⁻¹¹ mm Hg at 25 °C [3]

Experimental Protocols
Analysis of Endosulfan Sulfate in Soil by Gas
Chromatography-Electron Capture Detector (GC-ECD)
This method describes the extraction and analysis of endosulfan sulfate from soil samples.

1. Extraction:

A 50 g soil sample is serially extracted by tumbling with acetone.
The acetone extract is combined with salted water and then partitioned into methylene
chloride using an automated separatory funnel shaker.[4]

2. Cleanup (as required):

The extract can be cleaned up using gel permeation chromatography (GPC), or by passing
through a Florisil or silica gel adsorption chromatography column to remove interfering co-
extractives.[4]

3. Analysis:
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The final extract is concentrated, and the solvent is exchanged to hexane.
The sample is then analyzed by a capillary column gas chromatograph equipped with an
electron capture detector (GC-ECD).[4]

Analysis of Endosulfan Sulfate in Water by Gas
Chromatography-Mass Spectrometry (GC-MS)
This protocol outlines the extraction and analysis of endosulfan sulfate from water samples.

1. Solid Phase Extraction (SPE):

A 1-liter water sample is passed through a C18 SPE cartridge that has been pre-conditioned
with methanol and water.
The target analytes are eluted from the cartridge with dichloromethane.[5]

2. Concentration and Reconstitution:

The eluate is evaporated to dryness under a gentle stream of nitrogen.
The residue is then reconstituted in a known volume of dichloromethane.[5]

3. Analysis:

The prepared sample is injected into a GC-MS system for separation and quantification.[5]
The mass spectrometer is typically operated in the electron ionization (EI) mode.

Toxicological Data
Acute Toxicity of Endosulfan and Endosulfan Sulfate
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Organism Compound
Exposure
Route

Value Units Reference

Rat Endosulfan Oral LD50 18 - 160 mg/kg [6][7]

Rat Endosulfan Dermal LD50 78 - 359 mg/kg [6][7]

Mouse Endosulfan Oral LD50 7.36 mg/kg [6]

Dog Endosulfan Oral LD50 77 mg/kg [6]

Mallard Duck Endosulfan Oral LD50 31 - 243 mg/kg [6]

Rainbow

Trout
Endosulfan 96-hr LC50 1.5 µg/L [6]

Bluegill

Sunfish
Endosulfan 96-hr LC50 1.2 µg/L [6]

Gambusia

affinis

Endosulfan

Sulfate
96-hr LC50 2.1 - 3.5 µg/L [8]

Heterandria

formosa

Endosulfan

Sulfate
96-hr LC50 2.1 - 3.5 µg/L [8]

Poecilia

latipinna

Endosulfan

Sulfate
96-hr LC50 2.1 - 3.5 µg/L [8]

Pimephales

promelas

Endosulfan

Sulfate
96-hr LC50 2.1 - 3.5 µg/L [8]

Clarias

gariepinus
Endosulfan 96-hr LC50 0.004 mg/L [9]

Signaling and Metabolic Pathways
Biotransformation of Endosulfan
Endosulfan is metabolized in the environment and in biological systems through oxidation and

hydrolysis. The primary oxidative metabolite is endosulfan sulfate, which is of high

toxicological concern. Hydrolytic pathways lead to the formation of endosulfan diol, which is

less toxic and can be further metabolized to other compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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